Cas no 881-67-4 (Benzene, 1-(dimethoxymethyl)-4-nitro-)

• Product name: Benzene, 1-(dimethoxymethyl)-4-nitro-
• CAS No: 881-67-4
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 642593
• PubChem ID: 597165

Benzene, 1-(dimethoxymethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(dimethoxymethyl)-4-nitro-
• 1-(dimethoxymethyl)-4-nitrobenzene
• 1-Dimethoxymethyl-4-nitrobenzene
• 4-nitrobenzaldehyde dimethyl acetal
• p-nitrobenzaldehyde dimethyl acetal
• SCHEMBL1530455
• DTXSID00344471
• 881-67-4

• Inchi： InChI=1S/C9H11NO4/c1-13-9(14-2)7-3-5-8(6-4-7)10(11)12/h3-6,9H,1-2H3
• InChI Key： MFVJTNDASLLDEF-UHFFFAOYSA-N
• SMILES： COC(C1=CC=C(C=C1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 197.06900
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 64.28000
• LogP: 2.40940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes